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Compound of Interest

Compound Name: RR-SRC

Cat. No.: B013104 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory reagents is a critical component of ensuring a safe and compliant working

environment. While specific disposal instructions for RR-SRC, a protein tyrosine kinase

substrate, are not extensively detailed in publicly available safety data sheets, a conservative

approach treating it as potentially hazardous chemical waste is recommended. All disposal

procedures must adhere to local, state, and federal regulations.[1][2][3][4][5]

Core Principle: Regulatory Compliance

The primary directive for the disposal of any chemical waste, including RR-SRC, is strict

adherence to institutional and governmental regulations.[1][2][3][4][5] Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols.

Summary of RR-SRC Properties
While a comprehensive safety profile is not readily available, existing information classifies RR-
SRC as not being a hazardous substance according to OSHA 29 CFR 1910.1200.[1] However,

due to the lack of extensive toxicological data, treating it with caution is the most prudent

course of action.[1]
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Property Value

Synonyms
Arg-Arg-Leu-Ile-Glu-Asp-Ala-Glu-Tyr-Ala-Ala-

Arg-Gly

Molecular Formula C₆₄H₁₀₆N₂₂O₂₁

Molecular Weight 1519.66 g/mol [6]

Form Solid[1]

Hazard Classification
Not considered a hazardous substance per

OSHA 29 CFR 1910.1200[1]

Incompatibilities Oxidizing agents[1]

Recommended Disposal Protocol for RR-SRC
The following step-by-step procedure is a general guideline based on best practices for

laboratory chemical waste.

1. Personal Protective Equipment (PPE) Before handling RR-SRC for disposal, it is essential to

wear appropriate PPE, including:

Safety goggles

Lab coat

Chemical-resistant gloves

2. Waste Segregation and Containment

Proper segregation of chemical waste is crucial to prevent unintended reactions.

Unused or Expired Solid RR-SRC:

Place the solid RR-SRC in a clearly labeled, sealed container designated for hazardous

solid waste.
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The label should include "Hazardous Waste," the chemical name ("RR-SRC"), and any

other information required by your institution.

RR-SRC in Solution:

Collect RR-SRC solutions in a dedicated, leak-proof container for hazardous liquid waste.

Do not mix with other solvent waste streams unless explicitly permitted by your EHS

department.

Label the container with "Hazardous Waste" and list all components of the solution (e.g.,

"RR-SRC in DMSO").

Contaminated Labware:

Any materials such as pipette tips, tubes, or gloves that have come into contact with RR-
SRC should be considered contaminated.

Place these items in a designated hazardous solid waste container.

3. Storage of Waste

Store all waste containers in a designated and secure satellite accumulation area within the

laboratory. This area should be away from general lab traffic and incompatible materials.

4. Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a certified hazardous waste management vendor.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of RR-
SRC waste.
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Caption: Workflow for the proper disposal of RR-SRC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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